Cas no 222404-06-0 (3,8-Seco-3,8,11-taxatriene-2,5,7,9,10,13,20-heptol; (2α,3E,5α,7β,8E,10β,13α)-form, 2,7,9,10-Tetra-Ac)

• Product name: 3,8-Seco-3,8,11-taxatriene-2,5,7,9,10,13,20-heptol; (2α,3E,5α,7β,8E,10β,13α)-form, 2,7,9,10-Tetra-Ac
• CAS No: 222404-06-0
• MF: C₂₈H₄₀O₁₁
• MW: 552.61061000824
• CID: 6726509

3,8-Seco-3,8,11-taxatriene-2,5,7,9,10,13,20-heptol; (2α,3E,5α,7β,8E,10β,13α)-form, 2,7,9,10-Tetra-Ac Chemical and Physical Properties

Names and Identifiers

• (+)-13-Deacetylcanadensene
• 3,8-Seco-3,8,11-taxatriene-2,5,7,9,10,13,20-heptol; (2α,3E,5α,7β,8E,10β,13α)-form, 2,7,9,10-Tetra-Ac

• Inchi： 1S/C28H40O11/c1-13-21(34)10-20-24(37-16(4)31)9-19(12-29)22(35)11-23(36-15(3)30)14(2)26(38-17(5)32)27(39-18(6)33)25(13)28(20,7)8/h9,20-24,27,29,34-35H,10-12H2,1-8H3
• InChI Key： KSZOOYZKDSXGIR-UHFFFAOYSA-N
• SMILES： CC(OC1C2C(C(=C(C(C2)O)C)C(OC(=O)C)C(OC(=O)C)=C(C)C(OC(=O)C)CC(O)C(CO)=C1)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 39
• XLogP3: 0.809

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Taxanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Taxanes and derivatives